Cas no 1807055-87-3 (5-Iodo-2-(trifluoromethyl)isonicotinic acid)
5-Iodo-2-(trifluoromethyl)isonicotinic acid is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both an iodo substituent and a trifluoromethyl group, enhances reactivity and stability, making it a valuable intermediate in cross-coupling reactions and heterocyclic synthesis. The trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, while the iodine atom facilitates further functionalization via metal-catalyzed transformations. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates and crop protection agents. Its high purity and well-defined properties ensure consistent performance in synthetic applications.
1807055-87-3 structure
Product Name:5-Iodo-2-(trifluoromethyl)isonicotinic acid
CAS No:1807055-87-3
MF:C7H3F3INO2
MW:317.00390458107
CID:4907054
Update Time:2025-10-23
5-Iodo-2-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-2-(trifluoromethyl)isonicotinic acid
-
- Inchi： 1S/C7H3F3INO2/c8-7(9,10)5-1-3(6(13)14)4(11)2-12-5/h1-2H,(H,13,14)
- InChI Key： CWASRXWJRJDAFL-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(F)(F)F)C=C1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2
5-Iodo-2-(trifluoromethyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004269-250mg |
5-Iodo-2-(trifluoromethyl)isonicotinic acid |
1807055-87-3 | 95% | 250mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A029004269-500mg |
5-Iodo-2-(trifluoromethyl)isonicotinic acid |
1807055-87-3 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029004269-1g |
5-Iodo-2-(trifluoromethyl)isonicotinic acid |
1807055-87-3 | 95% | 1g |
$3,068.70 | 2022-03-31 |
5-Iodo-2-(trifluoromethyl)isonicotinic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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